Cas no 213137-33-8 (2-Oxabicyclo[3.1.0]hexane-6-carboxylicacid,ethylester,(1R,5R,6R)-rel-(9CI))

• Product Name: 2-Oxabicyclo[3.1.0]hexane-6-carboxylicacid,ethylester,(1R,5R,6R)-rel-(9CI)
• CAS No: 213137-33-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 911518
• PubChem ID: 10975725
• Update Time: 2025-09-19

2-Oxabicyclo[3.1.0]hexane-6-carboxylicacid,ethylester,(1R,5R,6R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.1.0]hexane-6-carboxylicacid,ethylester,(1R,5R,6R)-rel-(9CI)
• Ethyl (1S,5S,6R)-rel-2-oxabicyclo[3.1.0]hexane-6-carboxylate
• Ethyl (1S,5S,6S)-rel-2-oxabicyclo[3.1.0]hexane-6-carboxylate
• CID 134918890
• 2-Oxabicyclo[3.1.0]hexane-6-carboxylic acid, ethyl ester, (1R,5R,6R)-rel-
• Ethyl (1S,5S,6S)-2-oxabicyclo[3.1.0]Hexane-6-carboxylate
• ethyl rel-(1S,5S,6S)-2-oxabicyclo[3.1.0]hexane-6-carboxylate

• Inchi： 1S/C8H12O3/c1-2-10-8(9)6-5-3-4-11-7(5)6/h5-7H,2-4H2,1H3/t5-,6?,7-/m0/s1
• InChI Key： WPWZXGZTADPNQW-LOJRBXKRSA-N
• SMILES： O1CC[C@H]2C(C(=O)OCC)[C@@H]12

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.5